Cas no 61403-68-7 ((S)-2-Methoxy-3-phenylpropanoic acid)

• Product Name: (S)-2-Methoxy-3-phenylpropanoic acid
• CAS No: 61403-68-7
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• MDL: MFCD19689384
• CID: 480719
• PubChem ID: 11858535
• Update Time: 2025-04-19

(S)-2-Methoxy-3-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (S)-2-Methoxy-3-phenylpropanoic acid
• (2S)-2-methoxy-3-phenylpropanoic acid
• SCHEMBL9628212
• 61403-68-7
• VOAUBXLCHZVCPI-VIFPVBQESA-N

• MDL： MFCD19689384
• Inchi： 1S/C10H12O3/c1-13-9(10(11)12)7-8-5-3-2-4-6-8/h2-6,9H,7H2,1H3,(H,11,12)/t9-/m0/s1
• InChI Key： VOAUBXLCHZVCPI-VIFPVBQESA-N
• SMILES： O(C)[C@H](C(=O)O)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 180.078644241g/mol
• Monoisotopic Mass: 180.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5Ų